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Compound of Interest

Compound Name:
5-Acetyl-2-mercapto-6-

methylnicotinonitrile

CAS No.: 165283-95-4

Cat. No.: B1270137

Get Quote

Executive Safety Directive
5-Acetyl-2-mercapto-6-methylnicotinonitrile (henceforth AMMN) presents a dual-hazard

profile unique to functionalized pyridines:

Thiol (-SH) Moiety: High olfactory potency ("stench" characteristics), capable of triggering

false facility-wide gas leak alarms even at ppb concentrations.[1]

Nitrile (-CN) Moiety: Potential for hydrogen cyanide (HCN) liberation if exposed to strong

acids.

Core Operational Rule: Never dispose of AMMN in standard "Organic Solvent" carboys without

pre-treatment or specific "Stench" labeling. Segregation from acidic waste streams is non-

negotiable.

Chemical Hazard Profile & PPE
Before initiating disposal, you must understand the "Enemy."
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Property Specification Operational Implication

Functional Groups
Nitrile (-CN), Thiol (-SH),

Acetyl (-COCH₃)

Acid Incompatible: Risk of

HCN generation.Oxidation

Sensitive: Thiol converts to

disulfide or sulfonate (odor

control).[1]

Physical State Solid (Yellow/Orange powder)
Dust inhalation risk; requires

static control.

Odor Threshold < 0.1 ppm (Estimated)
Zero Tolerance: All waste must

be double-sealed.

Reactivity
Acid-sensitive; Oxidizer-

sensitive

Do NOT mix with acidic waste

(e.g., TFA, HCl).

Mandatory PPE Setup[2][3][4]
Respiratory: N95 (minimum) for solids; Full-face respirator with organic vapor/acid gas

cartridges if working outside a fume hood (not recommended).

Dermal: Double-gloving (Nitrile over Laminate/Silver Shield) is recommended for

concentrated handling to prevent sulfur-permeation and lingering odors on skin.

Engineering: All manipulations must occur within a certified Class II Fume Hood.

Pre-Disposal Stabilization (The "Kill" Protocol)
The primary operational challenge with AMMN is the thiol stench. Glassware and empty

containers must be chemically treated before leaving the fume hood to prevent building

evacuation alarms.

The Oxidative Decontamination Solution
Prepare a fresh "Kill Solution" to oxidize the thiol group into a non-odorous sulfonate.

Formula: 10% Sodium Hypochlorite (Bleach) + Water (1:10 ratio).
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Senior Scientist Note: Do not add acid to this solution. Maintain pH > 10.

Application: Rinse all glassware, spatulas, and empty vials with this solution. Let sit for 30

minutes in the hood.

Rinse: Follow with copious water and acetone.

CRITICAL WARNING: Do not use this method for bulk quantities (>5g) of AMMN. The oxidation

of nitriles and thiols can be exothermic. Bulk waste goes to incineration.

Disposal Workflows
Logic Flow Diagram: Waste Stream Triage
The following decision tree dictates the flow of AMMN waste to ensure compliance and safety.
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Start: AMMN Waste Generated

Identify State

Solid Waste
(Powder, Contaminated Gloves)

Liquid Waste
(Mother Liquor, Solvents) Glassware/Empty Vials

Double Bag (Polyethylene)
Seal with Tape

Check pH
Must be > 7

Rinse with Bleach Solution
(Oxidize Thiol)

Label: 'Toxic Solid - STENCH'
DO NOT COMPACT

RCRA Hazardous Waste Bin
(Incineration)

Segregate: Non-Halogenated
High Sulfur Stream

pH OK

Label: 'Toxic Liquid - STENCH'
Contains Nitriles

Liquid Waste Carboy
(Fuel Blending/Incineration)

Standard Wash

Click to download full resolution via product page

Figure 1: Triage logic for AMMN waste streams. Note the distinct separation of solid, liquid, and

glassware decontamination paths.

Procedure A: Solid Waste (Bulk & Debris)
Applicability: Expired pure compound, contaminated paper towels, gloves, weighing boats.
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Containment: Place waste into a clear polyethylene bag. Twist the neck, fold it over, and tape

it shut (Gooseneck seal).

Secondary Containment: Place the first bag into a second bag. Add a small amount of

activated carbon or a dryer sheet between the bags to absorb fugitive odors.

Labeling: Apply a hazardous waste tag.

Constituents: "5-Acetyl-2-mercapto-6-methylnicotinonitrile"

Hazards: Toxic, Irritant.[2]

CRITICAL TAG: Write "STENCH" in large red letters.

Storage: Store in a dedicated "Stench Waste" drum (usually a sealable wide-mouth HDPE

drum) kept inside a ventilated enclosure until pickup.

Procedure B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, HPLC effluent containing AMMN.

Compatibility Check: Ensure the waste carboy does NOT contain acids (Sulfuric,

Hydrochloric, TFA).

pH Verification: Spot check the waste stream pH. If acidic, neutralize with Sodium

Bicarbonate or dilute Sodium Hydroxide to pH 8–10.

Reasoning: Alkaline conditions stabilize the nitrile (preventing HCN) and keep the thiol

ionized (less volatile).

Transfer: Pour into a "Non-Halogenated Organic" carboy.

Note: If the sulfur content is >1%, some disposal contractors require a separate "High

Sulfur" manifest to prevent damage to their incinerator scrubbers. Check with your local

EHS.[3]

Cap & Seal: Screw the cap tight immediately. Wrap Parafilm around the cap seam as an

extra odor barrier.
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Procedure C: Spill Cleanup (Emergency Response)
Scenario: 500mg vial dropped in the hood.

Evacuate & Ventilate: Ensure hood sash is at the lowest working height. Alert nearby

personnel.

Cover: Gently cover the powder with a spill pad or paper towels dampened with 10% Bleach

solution.

Mechanism:[4][5][6][7] The damp pad prevents dust lofting; the bleach initiates surface

oxidation.

Collect: Scoop the damp material into a wide-mouth jar.

Decontaminate Surface: Wipe the hood surface with 10% bleach, followed by water.

Disposal: Treat the collected waste as Solid Waste (Procedure A).

Regulatory Compliance & Waste Codes
Proper coding ensures the waste contractor treats the material correctly (Incineration vs. Fuel

Blending).
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Regulatory Body Classification Code/Designation Notes

EPA (RCRA)
Characteristic

(Reactivity)
D003

Potential HCN release

if acidified.

EPA (RCRA) Listed Waste F005 (Potential)

Only if mixed with

spent pyridine

solvents.

DOT (Transport) Toxic Solid, Organic UN 2811 or UN 3335

UN 3335 is specific for

"Aviation Regulated

Solid" (often used for

stench chemicals).

EU Waste Organic Chemical 16 05 06*

Laboratory chemicals

consisting of

dangerous

substances.

Note: While AMMN is not explicitly P-listed (like Nicotine P075), its structural similarity and

reactivity often default it to D003/Toxic characteristics in conservative safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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